Cas no 1695035-21-2 (Silane, [2-(bromomethyl)-3,3-dimethylbutyl]trimethyl-)

• Product Name: Silane, [2-(bromomethyl)-3,3-dimethylbutyl]trimethyl-
• CAS No: 1695035-21-2
• MF: C₁₀H₂₃BrSi
• MW: 251.279123544693
• CID: 5283224
• Update Time: 2025-11-02

Silane, [2-(bromomethyl)-3,3-dimethylbutyl]trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, [2-(bromomethyl)-3,3-dimethylbutyl]trimethyl-

• Inchi： 1S/C10H23BrSi/c1-10(2,3)9(7-11)8-12(4,5)6/h9H,7-8H2,1-6H3
• InChI Key： MYKZGLVIVQXQII-UHFFFAOYSA-N
• SMILES： [Si](CC(CBr)C(C)(C)C)(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Silane, [2-(bromomethyl)-3,3-dimethylbutyl]trimethyl-

Research Brief on Silane, [2-(bromomethyl)-3,3-dimethylbutyl]trimethyl- (CAS: 1695035-21-2) in Chemical Biology and Pharmaceutical Applications

Silane, [2-(bromomethyl)-3,3-dimethylbutyl]trimethyl- (CAS: 1695035-21-2) is a specialized organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This brominated silane derivative serves as a critical building block in organic synthesis, particularly in the development of novel drug candidates and bioactive molecules. Its unique structural features, including the reactive bromomethyl group and sterically hindered tert-butyl moiety, make it a valuable intermediate for constructing complex molecular architectures.

Recent studies have explored the compound's potential in medicinal chemistry, where it has been employed as a key precursor for the synthesis of targeted covalent inhibitors (TCIs). The bromomethyl functionality allows for selective modification of biological targets through alkylation reactions, while the silane group offers opportunities for further derivatization or surface immobilization. Several research groups have reported its use in developing protease inhibitors and kinase modulators, leveraging its ability to form stable covalent bonds with nucleophilic residues in enzyme active sites.

In the field of materials science, this silane derivative has shown promise in surface functionalization applications. A 2023 study published in ACS Applied Materials & Interfaces demonstrated its effectiveness as a coupling agent for modifying silica nanoparticles, creating platforms for drug delivery systems. The compound's ability to form self-assembled monolayers (SAMs) with controlled density and orientation has been particularly noteworthy, enabling precise control over surface properties for biomedical applications.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of this sensitive reagent. The compound's stability challenges have led to the development of improved storage protocols and in situ generation methods. A 2024 publication in Organic Process Research & Development highlighted a novel continuous-flow synthesis approach that enhances safety and yield while minimizing decomposition pathways associated with the bromomethyl group.

The pharmaceutical industry has shown growing interest in this silane derivative for antibody-drug conjugate (ADC) development. Its bifunctional nature allows for simultaneous conjugation to biological macromolecules and cytotoxic payloads, addressing critical challenges in linker technology. Preliminary results from preclinical studies suggest that conjugates prepared using this building block exhibit improved stability and pharmacokinetic profiles compared to traditional linker systems.

Ongoing research is investigating the compound's potential in PROTAC (proteolysis targeting chimera) technology, where its unique properties may facilitate the development of more efficient heterobifunctional degraders. The ability to incorporate both target-binding and E3 ligase-recruiting moieties through selective modifications of the silane and bromomethyl groups presents exciting opportunities for targeted protein degradation strategies.

As the understanding of this compound's reactivity and applications continues to expand, researchers anticipate broader utilization in diverse areas of chemical biology. Future directions include exploration of its use in bioorthogonal chemistry, where the silane group could serve as a latent handle for subsequent functionalization under physiological conditions. The compound's combination of synthetic versatility and biological relevance positions it as a valuable tool in modern drug discovery and development pipelines.